methyl 2-amino-3-methylhexanoate hydrochloride

• IUPAC Name: methyl 2-amino-3-methylhexanoate;hydrochloride
• InChI: InChI=1S/C8H17NO2.ClH/c1-4-5-6(2)7(9)8(10)11-3;/h6-7H,4-5,9H2,1-3H3;1H
• InChI Key: UBTYXDBKWSTWKR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(C(=O)OC)N.Cl
• Molecular Formula: C8H18ClNO2
• Molecular Weight: 195.69 g/mol

Description

Methyl 2-amino-3-methylhexanoate hydrochloride, also known as MAMH-HCl, is an organic compound belonging to the class of compounds known as amino acids. Amino acids are organic molecules that are the building blocks of proteins and are essential for life. MAMH-HCl is a derivative of the amino acid alanine, and is commonly used in lab experiments due to its ability to react with other molecules.

Scientific Research Applications

Methyl 2-amino-3-methylhexanoate hydrochloride is widely used in scientific research due to its ability to react with other molecules. It is commonly used in the synthesis of peptides, oligonucleotides, and other molecules. It is also used in the study of enzyme kinetics, as it can be used to study the binding of substrates to enzymes. Additionally, methyl 2-amino-3-methylhexanoate hydrochloride is used in the study of protein-protein interactions, as it can be used to study the binding of proteins to each other.

Mechanism of Action

Methyl 2-amino-3-methylhexanoate hydrochloride is able to react with other molecules due to its reactive amine group. This amine group is able to form hydrogen bonds with other molecules, allowing it to form strong and stable bonds. Additionally, the hydrochloride group is able to form ionic bonds with other molecules, further increasing the stability of the bonds.
Biochemical and Physiological Effects
methyl 2-amino-3-methylhexanoate hydrochloride is an organic compound and is not known to have any direct biochemical or physiological effects. However, it is used in the synthesis of other molecules which may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-3-methylhexanoate hydrochloride is an ideal compound for lab experiments due to its ability to react with other molecules. It is also relatively easy to synthesize and is relatively stable, making it ideal for long-term storage. However, it is important to note that methyl 2-amino-3-methylhexanoate hydrochloride is a toxic compound and should be handled with care. Additionally, it is important to note that the reaction of methyl 2-amino-3-methylhexanoate hydrochloride with other molecules is not always predictable, making it difficult to control the reaction.

Future Directions

The use of methyl 2-amino-3-methylhexanoate hydrochloride in scientific research is a rapidly growing field, and there are many potential future directions. One potential direction is the use of methyl 2-amino-3-methylhexanoate hydrochloride in the synthesis of peptides and other molecules. Additionally, there is potential for the use of methyl 2-amino-3-methylhexanoate hydrochloride in the study of enzyme kinetics, protein-protein interactions, and other biochemical processes. Finally, there is potential for the use of methyl 2-amino-3-methylhexanoate hydrochloride in drug design, as it can be used to study the binding of drugs to their targets.

Synthesis Methods

Methyl 2-amino-3-methylhexanoate hydrochloride can be synthesized by reacting alanine with hydrochloric acid. The reaction takes place in aqueous solution and produces methyl 2-amino-3-methylhexanoate hydrochloride as a white crystalline solid. The reaction can be represented by the following equation:
C3H7NO2 + HCl → C3H7NO2HCl + H2O